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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

An in-depth exploration of the synonyms, properties, and multifaceted applications of o-

cresolsulfonphthalein, commonly known as Cresol Red, in scientific research and

development.

Introduction
o-Cresolsulfonphthalein, a member of the triphenylmethane dye family, is a versatile chemical

compound widely recognized in the scientific community by its common name, Cresol Red.[1]

This technical guide provides a comprehensive overview of its synonyms, chemical properties,

and diverse applications, with a particular focus on its utility for researchers, scientists, and

professionals in drug development. Detailed experimental protocols and visual workflows are

presented to facilitate its practical implementation in a laboratory setting.

Synonyms and Related Terms
o-Cresolsulfonphthalein is known by a variety of names in scientific literature and commercial

products. A clear understanding of these synonyms is crucial for comprehensive literature

searches and accurate identification of the compound.

Common Name: Cresol Red[2]

Systematic IUPAC Name: 4-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-

yl]-2-methylphenol[2]
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Other Synonyms: o-Cresol Red, Cresolsulfophthalein, o-Cresolsulfonephthalein, 3',3''-

Dimethylphenolsulfonephthalein, Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-

ylidene)bis[2-methyl-[2]

Chemical and Physical Properties
A summary of the key quantitative data for o-cresolsulfonphthalein is presented in the table

below for easy reference and comparison.

Property Value Reference

CAS Number 1733-12-6 [1][2][3]

Molecular Formula C₂₁H₁₈O₅S [2][3]

Molecular Weight 382.43 g/mol [1][2][3]

Appearance
Reddish-brown crystalline

powder
[4][5]

Melting Point 290 °C [6][7]

pH Range (Acidic) 0.2 (Red) - 1.8 (Yellow) [4][6][8]

pH Range (Alkaline)
7.2 (Yellow) - 8.8 (Reddish-

purple/Violet)
[6][9][10][11]

Solubility

Soluble in alcohol and dilute

alkali hydroxide solution;

sparingly soluble in water.

[4][12][13]

Applications in Research and Drug Development
Cresol Red's distinct pH-dependent color changes and its compatibility with biological

molecules make it a valuable tool in various scientific disciplines.

pH Indicator
The most common application of Cresol Red is as a pH indicator.[9] It exhibits two distinct pH

transition ranges, making it suitable for a variety of titrations and for monitoring the pH of

solutions.[6][8] In its acidic range (pH 0.2-1.8), it transitions from red to yellow, while in its
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alkaline range (pH 7.2-8.8), it changes from yellow to a reddish-purple or violet color.[4][6][8]

[10][11]

Molecular Biology
In molecular biology, Cresol Red serves as a tracking dye in both agarose and polyacrylamide

gel electrophoresis for the visualization of nucleic acids (DNA, RNA) and proteins.[1][6][14][15]

In a 1% agarose gel, it migrates at a rate comparable to a DNA fragment of approximately 125

base pairs.[1][14] A significant advantage of Cresol Red over other tracking dyes is that it

generally does not inhibit Taq polymerase, allowing it to be included directly in PCR master

mixes.[1][9]

Isothermal Nucleic Acid Amplification
Cresol Red is utilized as a visual indicator in colorimetric isothermal amplification techniques,

such as Loop-Mediated Isothermal Amplification (LAMP) and Isothermal Multiple-Self-

Matching-Initiated Amplification (IMSA).[9][16][17][18] During amplification, the generation of

protons leads to a decrease in pH, causing the Cresol Red in the reaction mixture to change

color from red to yellow, providing a simple, naked-eye detection of a positive reaction.[16][17]

Urease Activity Detection
Cresol Red can be used in combination with lead acetate for the detection of urease activity

following polyacrylamide gel electrophoresis (PAGE).[3][10] While less common than phenol

red in standard urease broths, its color change can indicate the alkalization of the medium due

to ammonia production from urea hydrolysis.[19][20][21]

Measurement of Drug Hydrophobicity
The hydrophobicity of a therapeutic drug is a critical parameter in drug development. Cresol
Red has been employed in methods to measure this property, although specific, standardized

protocols are not widely published.[22]

Experimental Protocols
This section provides detailed methodologies for some of the key applications of o-

cresolsulfonphthalein.
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Protocol 1: Preparation of Cresol Red Indicator Solution
This protocol outlines the preparation of a standard Cresol Red solution for use as a pH

indicator.

Materials:

o-Cresolsulfonphthalein (Cresol Red)

Sodium hydroxide (NaOH), 0.1M solution

Ethanol, 95%

Distilled water

Procedure:

Weigh 0.1 g of Cresol Red powder.

In a 100 mL volumetric flask, combine 2.65 mL of 0.1M NaOH solution and 20 mL of 95%

ethanol.

Add the 0.1 g of Cresol Red to the flask and mix until dissolved.

Add distilled water to bring the final volume to 100 mL.

Store the solution at room temperature.

Protocol 2: 5X Direct-Loading PCR Buffer with Cresol
Red
This protocol, adapted from Carlson (n.d.), describes the preparation of a 5X PCR loading

buffer that includes Cresol Red, allowing for direct loading of PCR products onto an agarose

gel.[9]

Materials:

Sucrose

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.goldbio.com/blogs/articles/ultimate-guide-to-cresol-red
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnesium chloride hexahydrate (MgCl₂·6H₂O), 1M solution

Potassium chloride (KCl), 1M solution

Ammonium sulfate ((NH₄)₂SO₄), 1M solution

Tris-Cl, pH 9.0, 1M solution

o-Cresolsulfonphthalein (Cresol Red)

IGEPAL CA-630 (or equivalent non-ionic detergent), 10% solution

Distilled water

0.22 µm filter

Procedure:

In a suitable container, dissolve 3 g of sucrose in 5 mL of distilled water.

Add the following reagents in the specified order:

150 µL of 1M MgCl₂·6H₂O

500 µL of 1M KCl

400 µL of 1M (NH₄)₂SO₄

500 µL of 1M Tris-Cl, pH 9.0

Add 0.003 g of Cresol Red and mix until dissolved.

Add 250 µL of 10% IGEPAL CA-630.

Mix the solution thoroughly and perform a brief centrifugation to collect all droplets.

Adjust the final volume to 10 mL with distilled water.

Sterilize the buffer by passing it through a 0.22 µm filter.
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Aliquot and store at -20°C. For use, add 4 µL of the 5X buffer to a 20 µL PCR reaction.[9]

Protocol 3: Colorimetric Isothermal Multiple-Self-
Matching-Initiated Amplification (IMSA) for Porcine
Circovirus 3 (PCV3) Detection
This protocol is based on the method described by Gou et al. (2020) for the visual detection of

PCV3 DNA using Cresol Red.[16]

Materials:

Ammonium sulfate ((NH₄)₂SO₄)

Potassium chloride (KCl)

Magnesium sulfate (MgSO₄)

Tween-20

o-Cresolsulfonphthalein (Cresol Red)

dNTPs

Bst WarmStart DNA Polymerase

Potassium hydroxide (KOH), 100 mM

IMSA primers (SteF/SteR, FIT/RIT, DsF/DsR) for PCV3

DNA template

Procedure:

Prepare the colorimetric IMSA reaction mixture containing:

10 mM (NH₄)₂SO₄

10 mM KCl
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8 mM MgSO₄

0.1% v/v Tween-20

16 mM Cresol Red

0.8 mM dNTPs

8 U Bst WarmStart DNA Polymerase

Adjust the pH of the mixture to 9.0 using 100 mM KOH.

Add the IMSA primers to the following final concentrations:

1.6 µM SteF/SteR

0.8 µM FIT/RIT

0.2 µM DsF/DsR

Add the DNA template to the reaction mixture.

Incubate the reaction tubes at 63°C for 60 minutes.

Observe the color change. A positive result (presence of PCV3 DNA) is indicated by a color

change from red to yellow. A negative result will remain red.[16]

Visualizations
The following diagrams illustrate the workflows for key experimental procedures involving o-

cresolsulfonphthalein.
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PCR Reaction Setup

Thermocycling

Gel Electrophoresis

PCR Components
(Template, Primers, dNTPs, Polymerase)

Combine Components
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Click to download full resolution via product page

Figure 1: Workflow for PCR with Cresol Red Direct-Loading Buffer.
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Reaction Mixture Preparation

Amplification and Detection

Result Interpretation

Combine IMSA Reagents:
Buffers, MgSO4, dNTPs,

Bst Polymerase

Add Cresol Red (16 mM)
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Figure 2: Workflow for Colorimetric IMSA using Cresol Red.
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Conclusion
o-Cresolsulfonphthalein, or Cresol Red, is a chemical of significant utility in research and

development. Its well-defined properties as a pH indicator, coupled with its advantageous

applications in molecular biology and diagnostics, make it an indispensable tool. The detailed

protocols and workflows provided in this guide are intended to equip researchers and drug

development professionals with the practical knowledge to effectively utilize Cresol Red in their

laboratory endeavors. As research methodologies continue to evolve, the versatility of Cresol
Red suggests its continued importance in various scientific applications. the versatility of

Cresol Red suggests its continued importance in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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